Cas no 1103508-42-4 (Tert-butyl 4-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethyl]piperazine-1-carboxylate)

Tert-butyl 4-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethyl]piperazine-1-carboxylate structure
1103508-42-4 structure
Product Name:Tert-butyl 4-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethyl]piperazine-1-carboxylate
CAS No:1103508-42-4
MF:C20H35BN4O4
MW:406.327305078506
CID:2127769
Update Time:2023-08-04

Tert-butyl 4-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethyl)piperazine-1-carboxylate
    • LMFKZRHOAVHOCC-UHFFFAOYSA-N
    • Tert-butyl 4-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethyl]piperazine-1-carb
    • Tert-butyl 4-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethyl]piperazine-1-carboxylate
    • Inchi: 1S/C20H35BN4O4/c1-18(2,3)27-17(26)24-11-8-23(9-12-24)10-13-25-15-16(14-22-25)21-28-19(4,5)20(6,7)29-21/h14-15H,8-13H2,1-7H3
    • InChI Key: LMFKZRHOAVHOCC-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(C=2)CCN2CCN(C(=O)OC(C)(C)C)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 572
  • Topological Polar Surface Area: 69.1
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